Cas no 651033-25-9 (1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-[4-(trifluoromethyl)phenyl]-
• CAS No: 651033-25-9
• MF: C₁₆H₁₁F₃N₂O
• MW: 304.266554117203
• CID: 407440
• PubChem ID: 3996682
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-[4-(trifluoromethyl)phenyl]-
• 5-(3-methylphenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• DTXSID80398452
• 651033-25-9

• Inchi： 1S/C16H11F3N2O/c1-10-3-2-4-12(9-10)15-20-14(21-22-15)11-5-7-13(8-6-11)16(17,18)19/h2-9H,1H3
• InChI Key： ULZOJKPDEVOKCJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=NOC(C2=CC=CC(C)=C2)=N1)(F)F

Computed Properties

• Exact Mass: 304.08243
• Monoisotopic Mass: 304.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92